1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-[(2,4-dimethylphenyl)methyl]-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C19H23N3O2/c1-15-3-4-17(16(2)13-15)14-20-9-11-21(12-10-20)18-5-7-19(8-6-18)22(23)24/h3-8,13H,9-12,14H2,1-2H3
• InChI Key: ZJHSWCSBEBLEDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine, also known as DMNP, is a chemical compound that belongs to the piperazine family. It is a yellow crystalline powder that is used in various scientific research applications, including drug discovery and development.

Mechanism of Action

1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine acts as a selective serotonin receptor agonist, which means that it binds to and activates serotonin receptors in the brain. This activation leads to the release of neurotransmitters such as dopamine and norepinephrine, which are involved in mood regulation, motivation, and attention.
Biochemical and Physiological Effects:
1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine has been shown to have various biochemical and physiological effects, including increased dopamine and norepinephrine release in the brain, improved cognitive function, and reduced anxiety and depression symptoms. 1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine has also been shown to have potential neuroprotective effects in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine has several advantages for use in lab experiments, including its selectivity for serotonin receptors and its potential therapeutic effects in the treatment of various diseases. However, 1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine also has limitations, including its potential toxicity and the need for careful control of reaction conditions during synthesis.

Future Directions

There are several future directions for 1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine research, including the development of new therapeutic applications, the study of its potential neuroprotective effects, and the investigation of its potential as a tool in neuroscience research. Additionally, further research is needed to better understand the biochemical and physiological effects of 1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine and to identify potential side effects and toxicity concerns.
In conclusion, 1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine is a chemical compound that has shown potential therapeutic effects in the treatment of various diseases and has been used as a tool in neuroscience research. While there are advantages and limitations to its use in lab experiments, there are several future directions for 1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine research that could lead to new therapeutic applications and a better understanding of its biochemical and physiological effects.

Synthesis Methods

1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine can be synthesized using various methods, including the reaction of 1-(2,4-dimethylphenyl)piperazine with 4-nitrobenzaldehyde in the presence of a catalyst. The synthesis of 1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine is a multi-step process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine has been used in various scientific research applications, including drug discovery and development. It has been shown to have potential therapeutic effects in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1-(2,4-dimethylbenzyl)-4-(4-nitrophenyl)piperazine has also been used as a tool in neuroscience research to study the role of neurotransmitters in the brain.